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Compound of Interest

Compound Name: 5-Fluoronicotinonitrile

Cat. No.: B1322411 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 5-Fluoronicotinonitrile, a key building block in pharmaceutical and

agrochemical research. The information is tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
5-Fluoronicotinonitrile, with the CAS number 696-42-4, is a fluorinated pyridine derivative.[1]

[2] Its chemical structure incorporates a fluorine atom at the 5-position of the pyridine ring,

which significantly influences its chemical reactivity and biological activity.

Table 1: Physicochemical Properties of 5-Fluoronicotinonitrile

Property Value Reference

Molecular Formula C₆H₃FN₂ [2][3]

Molecular Weight 122.10 g/mol [2][3]

CAS Number 696-42-4 [1][2]

SMILES FC1=CN=CC(=C1)C#N [2]
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The synthesis of 5-Fluoronicotinonitrile can be achieved through various synthetic routes. A

common method involves the Sandmeyer reaction of 5-aminonicotinonitrile. This process is a

versatile method for the introduction of a cyano group onto an aromatic ring.

Experimental Protocol: Synthesis of 5-Fluoronicotinonitrile via Sandmeyer Reaction

Materials:

5-Aminonicotinonitrile

Hydrofluoroboric acid (HBF₄)

Sodium nitrite (NaNO₂)

Copper(I) cyanide (CuCN)

Potassium cyanide (KCN)

Solvents (e.g., water, toluene)

Procedure:

Diazotization: 5-Aminonicotinonitrile is dissolved in an aqueous solution of hydrofluoroboric

acid at a low temperature (typically 0-5 °C). An aqueous solution of sodium nitrite is then

added dropwise to the mixture while maintaining the low temperature. This results in the

formation of the corresponding diazonium salt.

Sandmeyer Reaction: The freshly prepared diazonium salt is added to a solution of copper(I)

cyanide and potassium cyanide. The reaction is typically heated to facilitate the displacement

of the diazonium group by the cyanide group, yielding 5-Fluoronicotinonitrile.

Work-up and Purification: The reaction mixture is cooled and extracted with an organic

solvent. The organic layer is then washed, dried, and concentrated under reduced pressure.

The crude product is purified by a suitable method, such as column chromatography or

recrystallization, to obtain pure 5-Fluoronicotinonitrile.
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5-Aminonicotinonitrile Diazotization
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(CuCN, KCN)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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